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Compound of Interest

Compound Name: Boc-N-Me-Phe-OH

Cat. No.: B558134 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-tert-butoxycarbonyl-N-methyl-L-

phenylalanine (Boc-N-methyl-L-phenylalanine), a crucial building block in modern peptide

synthesis and drug discovery. This document outlines its chemical structure, physicochemical

properties, and detailed experimental protocols for its synthesis and characterization.

Core Concepts and Structure
Boc-N-methyl-L-phenylalanine is a derivative of the natural amino acid L-phenylalanine. It

features two key modifications: a tert-butoxycarbonyl (Boc) protecting group on the alpha-

amino nitrogen and a methyl group also on the alpha-amino nitrogen. These modifications

impart unique properties beneficial for peptide synthesis. The N-methylation prevents the

formation of a hydrogen bond at this position, which can influence the conformation of the

resulting peptide and increase its resistance to enzymatic degradation. The Boc group is a

widely used acid-labile protecting group, allowing for controlled, stepwise peptide chain

elongation.[1][2]

The structure of Boc-N-methyl-L-phenylalanine is presented below.
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Boc-N-methyl-L-phenylalanine Structure
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Caption: Chemical structure of Boc-N-methyl-L-phenylalanine.

Physicochemical and Spectroscopic Data
The key physicochemical and spectroscopic properties of Boc-N-methyl-L-phenylalanine are

summarized in the tables below. This data is essential for its identification, characterization,

and use in synthetic protocols.
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Property Value Reference

Molecular Formula C15H21NO4 [2][3]

Molecular Weight 279.33 g/mol [2]

Appearance Off-white solid

Melting Point 168-170 °C

Boiling Point (Predicted) 405.0 ± 34.0 °C

Density (Predicted) 1.146 ± 0.06 g/cm3

pKa (Predicted) 3.90 ± 0.10

Solubility
Chloroform (Slightly), Methanol

(Slightly)

Storage Conditions 2-8°C, Sealed in dry conditions

Technique Data Reference

¹H NMR (300 MHz, CDCl₃)

δ (ppm) (main rotamers): 7.85

(bs, 1H, COOH), 7.30-7.17 (m,

5H, ArH), 4.84-4.62 (m, 1H, α-

CH), 3.28 (m, 1H, β-CH₂), 3.11

(m, 1H, β-CH₂), 2.75 (s, 3H,

NCH₃), 1.39 (s, 9H, Boc-CH₃)

CAS Number 37553-65-4

Experimental Protocols
The following sections detail the experimental procedures for the synthesis and

characterization of Boc-N-methyl-L-phenylalanine.

A common method for the synthesis of Boc-N-methyl-L-phenylalanine involves the protection of

N-methyl-L-phenylalanine with di-tert-butyl dicarbonate (Boc₂O).

Materials:
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N-methyl-L-phenylalanine

Dimethylformamide (DMF)

Triethylamine (TEA)

Di-tert-butyl dicarbonate (Boc₂O)

Nitrogen gas

Procedure:

Combine N-methyl-L-phenylalanine in dimethylformamide.

Add triethylamine and di-tert-butyl dicarbonate to the reaction mixture.

Stir the reaction mixture under a nitrogen atmosphere for 18 hours.

Filter the reaction mixture.

Remove the solvent in vacuo to yield the product.
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Synthesis Workflow for Boc-N-methyl-L-phenylalanine

Start: Combine N-methyl-L-phenylalanine
and Dimethylformamide

Add Triethylamine and
Di-tert-butyl dicarbonate

Stir under Nitrogen
for 18 hours

Filter the reaction mixture

Remove solvent in vacuo

Product: Boc-N-methyl-L-phenylalanine
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Caption: General workflow for the synthesis of Boc-N-methyl-L-phenylalanine.

The identity and purity of the synthesized Boc-N-methyl-L-phenylalanine can be confirmed

using various analytical techniques.
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Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the

chemical structure. The proton NMR spectrum should show characteristic peaks for the Boc

group (a singlet around 1.4 ppm), the N-methyl group (a singlet around 2.75 ppm), the

aromatic protons of the phenyl ring (multiplets between 7.17-7.30 ppm), and the alpha- and

beta-protons of the amino acid backbone.

Mass Spectrometry (MS): Mass spectrometry is employed to confirm the molecular weight of

the compound (279.33 g/mol ).

High-Performance Liquid Chromatography (HPLC): HPLC is utilized to determine the purity

of the final product.

Applications in Peptide Synthesis and Drug
Discovery
Boc-N-methyl-L-phenylalanine is a valuable building block in solid-phase peptide synthesis

(SPPS) and solution-phase peptide synthesis. Its incorporation into peptide sequences can

lead to several advantageous properties:

Enhanced Proteolytic Stability: The N-methyl group can sterically hinder the approach of

proteases, thereby increasing the in vivo half-life of the peptide.

Conformational Constraint: The presence of the N-methyl group restricts the conformational

flexibility of the peptide backbone, which can lead to higher receptor affinity and selectivity.

Improved Membrane Permeability: N-methylation can increase the lipophilicity of a peptide,

potentially enhancing its ability to cross cell membranes.

These properties make Boc-N-methyl-L-phenylalanine a key component in the development of

peptide-based therapeutics with improved pharmacokinetic and pharmacodynamic profiles.

Peptides incorporating N-methylated amino acids can be designed to target a variety of

signaling pathways. For instance, they can act as agonists or antagonists for G-protein coupled

receptors (GPCRs), which are involved in a vast array of physiological processes.
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Peptide-GPCR Signaling Pathway
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Caption: General signaling pathway involving a peptide ligand and a GPCR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Boc-N-methyl-L-
phenylalanine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b558134#boc-n-methyl-l-phenylalanine-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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